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Compound of Interest

Compound Name: 2,5-Difluoroaniline

Cat. No.: B146615

An In-depth Technical Guide to the Health and Safety of 2,5-Difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a formal risk assessment and the
information in a substance-specific Safety Data Sheet (SDS). All laboratory work should be
conducted in accordance with institutional safety policies and under the supervision of qualified
personnel.

Chemical Identification and Physical Properties

2,5-Difluoroaniline is an important intermediate in the synthesis of pharmaceuticals,
agrochemicals, and dyes.[1][2] Its chemical structure and physical properties are summarized
below.
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Property

Value

Reference

Chemical Name

2,5-Difluoroaniline

[3]

2,5-Difluorobenzenamine,

Synonyms Aniline, 2,5-difluoro- 3]
CAS Number 367-30-6 [3]
Molecular Formula CeHsF2N [2]
Molecular Weight 129.11 g/mol [2]
Appearance Clear, colorléss. to yellow or )
pale brown liquid
Melting Point 11-13°C [5]
Boiling Point 176-178 °C [5]
Density 1.288 g/mL at 25 °C [5]
Flash Point 66 °C (150.8 °F) - closed cup [6]
Water Solubility Not miscible [7]
Refractive Index n20/D 1.513 [5]

Hazard Identification and Classification

2,5-Difluoroaniline is classified as a hazardous chemical. The primary hazards are acute

toxicity and skin sensitization.[3]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[3]

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[3]

Skin Sensitization (Category 1), H317: May cause an allergic skin reaction.[3]
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Signal Word: Warning[3]

Hazard Statements:[3]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H317: May cause an allergic skin reaction.

Toxicological Information

Exposure to 2,5-Difluoroaniline can cause adverse health effects through oral, dermal, and
inhalation routes.[3] Like other anilines, it may have the potential to cause methemoglobinemia,
a condition where the oxygen-carrying capacity of the blood is reduced.[8][9]

Acute Toxicity

While specific LD50 and LC50 data for 2,5-Difluoroaniline are not readily available in the
searched literature, data for the closely related isomer, 2,4-Difluoroaniline, can provide an
estimate of its acute toxicity.

) Value (2,4- .
Endpoint . . Species Reference
Difluoroaniline)

Oral LD50 820 mg/kg Rat [10]
Dermal LD50 672 mg/kg Rat [10]
Inhalation LC50 6210 mg/m3 (4 hours) Rat [8]

Skin Sensitization

2,5-Difluoroaniline is classified as a skin sensitizer.[3] This means that repeated skin contact
can lead to an allergic reaction. The mechanism of skin sensitization by halogenated anilines is
understood to involve metabolic activation to reactive intermediates.[11]
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Metabolic and Toxicological Pathways
Metabolic Pathway: Cytochrome P450 Hydroxylation

The primary metabolic pathway for 2,5-Difluoroaniline in the body is aromatic hydroxylation
catalyzed by cytochrome P450 (CYP450) enzymes in the liver. This is a common Phase |
metabolic reaction for aromatic amines.

Phase I Metabolism Phase II Metabolism

CYP450 Enzymes ’—‘ UGTs, SULTs ’—‘ Increased water solubility
PIEIDiroroan e (Aromatic Hydroxylation) > Hydrogylated Metab_o\ng (¢ Conjuga!(_-.\d Metabolite for renal clearance »( Excretion
(e.g., Aminophenol derivative) (Glucuronide or Sulfate)

Click to download full resolution via product page

Metabolic activation of 2,5-Difluoroaniline.

Signaling Pathway: Skin Sensitization

Skin sensitization is a complex process involving metabolic activation, interaction with skin
proteins, and a subsequent immune response. The process can be broken down into several
key events, starting with the chemical penetrating the skin and ending with the proliferation of
T-cells that will recognize the chemical upon subsequent exposure.
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Simplified signaling pathway for skin sensitization.
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Experimental Protocols

Synthesis of 2,5-Difluoroaniline by Catalytic
Hydrogenation

This protocol describes the reduction of 2,5-difluoronitrobenzene to 2,5-difluoroaniline using a
Raney Nickel catalyst. This method is adapted from a general procedure for the synthesis of
fluoroanilines.

Materials:

e 2,5-Difluoronitrobenzene

o Raney Nickel (slurry in water)

e Methanol (or other suitable solvent like Tetrahydrofuran)
e Hydrogen gas

» Nitrogen gas

 Filter aid (e.g., Celite)

o Parr shaker or similar hydrogenation apparatus

o Standard laboratory glassware

Procedure:

o Catalyst Preparation: In a fume hood, carefully wash the Raney Nickel slurry with methanol
to remove the water. The amount of catalyst is typically 5-10% by weight of the starting
material.

o Reaction Setup: To a pressure-resistant reaction vessel (e.g., a Parr bottle), add the 2,5-
difluoronitrobenzene and methanol. Add the prepared Raney Nickel catalyst to the solution.

e Hydrogenation:
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o Seal the reaction vessel and connect it to the hydrogenation apparatus.

o Purge the system with nitrogen gas to remove air, and then purge with hydrogen gas.
o Pressurize the vessel with hydrogen to the desired pressure (e.g., 50 psi).

o Begin agitation and maintain the reaction at room temperature.

o Monitor the reaction progress by observing the uptake of hydrogen. The reaction is
typically complete within a few hours.

o Work-up:

o Once the reaction is complete, carefully vent the hydrogen and purge the system with
nitrogen.

o Filter the reaction mixture through a pad of filter aid to remove the Raney Nickel catalyst.
Caution: The catalyst may be pyrophoric upon exposure to air; keep the filter cake wet
with solvent.

o Wash the filter cake with additional methanol.

o Combine the filtrates and remove the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude 2,5-difluoroaniline can be purified by vacuum distillation to yield the
final product.

Summary of Key Toxicity Test Methodologies

The following are summaries of standard OECD test guidelines for assessing the toxicity of
chemicals.

» Principle: A single dose of the substance is administered to a group of fasted rats by oral
gavage.

e Procedure: A sighting study is performed to determine the appropriate starting dose.
Subsequently, groups of animals are dosed at one of a series of fixed dose levels (5, 50,
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300, 2000 mg/kg). Observations for signs of toxicity and mortality are made for up to 14
days.

Endpoint: The test allows for the classification of the substance into a GHS toxicity category.

Principle: Fish are exposed to the test substance in a static or semi-static system for 96
hours.

Procedure: Groups of fish are exposed to at least five concentrations of the test substance
arranged in a geometric series. Mortality and other signs of toxicity are observed at 24, 48,
72, and 96 hours.

Endpoint: The LC50 (the concentration that is lethal to 50% of the fish) at 96 hours is
calculated.

Principle: Young Daphnia magna (<24 hours old) are exposed to the test substance for 48
hours.

Procedure: Groups of daphnids are exposed to at least five concentrations of the test
substance. Immobilisation (the inability to swim) is recorded at 24 and 48 hours.

Endpoint: The EC50 (the concentration that immobilizes 50% of the daphnids) at 48 hours is
calculated.[1]

Principle: The effect of the test substance on the growth of a selected species of algae is
determined over a 72-hour period.

Procedure: Exponentially growing algal cultures are exposed to a series of concentrations of
the test substance. The growth of the algae is measured at least daily by cell counts or a
surrogate measurement like fluorescence.

Endpoint: The EC50 for growth rate inhibition and yield are calculated.

Safe Handling and Storage

Engineering Controls:
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o Work with 2,5-Difluoroaniline should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[3]

e Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):[3]
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Inspect
gloves before use.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Handling:

e Avoid contact with skin and eyes.[3]

e Do not breathe vapors or mists.[3]

e Wash hands thoroughly after handling.[3]

o Keep away from sources of ignition.[3]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

» Store away from incompatible materials such as strong oxidizing agents and acids.
First Aid and Emergency Procedures

First Aid Measures:[3]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure
adequate ventilation. Remove all sources of ignition.[3]

o Environmental Precautions: Prevent the chemical from entering drains.

o Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
suitable, closed container for disposal.[3]

Disposal Considerations

Dispose of 2,5-Difluoroaniline and any contaminated materials in accordance with local, state,
and federal regulations.[3] Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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